2-(2-Bromophenoxy)acetaldehyde dimethyl acetal

• Molecular Formula: C10H13BrO3
• Molecular Weight: 261.11 g/mol
• IUPAC Name: 1-bromo-2-(2,2-dimethoxyethoxy)benzene
• InChI: InChI=1S/C10H13BrO3/c1-12-10(13-2)7-14-9-6-4-3-5-8(9)11/h3-6,10H,7H2,1-2H3
• InChI Key: JPHDRJMXHWUROD-UHFFFAOYSA-N
• Canonical SMILES: COC(COC1=CC=CC=C1Br)OC

Description

2-(2-Bromophenoxy)acetaldehyde dimethyl acetal is a useful research compound. Its molecular formula is C10H13BrO3 and its molecular weight is 261.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromophenol (34.8 ml), bromoacetaldehyde dimethyl acetal (35.5 ml), potassium carbonate (124.4 g) and dimethylformamide (500 ml) was stirred at 95° C. under nitrogen for 18 hours, then cooled and poured onto cold water (500 ml). The product was extracted into ether (2×300 ml) and the combined extracts were washed with saturated aqueous sodium bicarbonate solution (300 ml) and brine (300 ml) and dried (MgSO4). The solvent was removed in vacuo to give 2-(2-bromophenoxy) acetaldehyde dimethyl acetal as an oil (69.6 g).